Cas no 53551-74-9 (2-Mercapto-4,6-di-tert-butylphenol)

2-Mercapto-4,6-di-tert-butylphenol is a sterically hindered phenolic thiol compound with notable antioxidant and free-radical scavenging properties. Its molecular structure, featuring tert-butyl groups at the 4 and 6 positions, enhances stability and resistance to oxidative degradation. The mercapto (-SH) group provides additional reactivity, making it effective in inhibiting peroxidation processes. This compound is particularly useful in stabilizing polymers, lubricants, and other materials susceptible to thermal and oxidative degradation. Its low volatility and high thermal stability further contribute to its suitability for high-temperature applications. The combination of steric hindrance and thiol functionality makes it a versatile additive for extending the lifespan of industrial materials.
2-Mercapto-4,6-di-tert-butylphenol structure
53551-74-9 structure
Product Name:2-Mercapto-4,6-di-tert-butylphenol
CAS No:53551-74-9
MF:C14H22OS
MW:238.388883113861
CID:1061937
PubChem ID:3041162
Update Time:2025-06-07

2-Mercapto-4,6-di-tert-butylphenol Chemical and Physical Properties

Names and Identifiers

    • 2-Mercapto-4,6-di-tert-butylphenol
    • 2,4-ditert-butyl-6-sulfanylphenol
    • 2-Mercapto-4,6-di-te
    • 2,4-di-tert-butyl-6-mercaptophenol
    • 2-mercapto-4,6-di-tert-butyl-phenol
    • 2-sulfanyl-4,6-ditert-butyl-phenol
    • 3,5-di-t-butyl-2-hydroxybenzenethiol
    • 3,5-di-tert-butyl-2-hydroxybenzenethiol
    • 3,5-di-tert-butyl-2-hydroxythiophenol
    • 4,6-di-tert-butyl-2-mercaptopheno
    • 4,6-Di-tert-butyl-2-mercaptophenol
    • AC1MIALM
    • CTK1H2883
    • Phenol, 2,2-bis(1,1-dimethylethyl)-6-mercapto-
    • Phenol, 2,4-di-tert-butyl-6-mercapto-
    • 2,2-Bis(1,1-dimethylethyl)-6-mercaptophenol
    • 3,5-di-t-butyl-2-hydroxythiophenol
    • DB-293186
    • SEUXZGMOSAXITB-UHFFFAOYSA-N
    • AKOS030240240
    • 53551-74-9
    • SCHEMBL1685565
    • DTXSID10201763
    • 4,6-Di-tert-butyl-2-mercaptophenol; 2,4-Dis(1,1-dimethylethyl)-6-mercaptophenol
    • starbld0020617
    • Inchi: 1S/C14H22OS/c1-13(2,3)9-7-10(14(4,5)6)12(15)11(16)8-9/h7-8,15-16H,1-6H3
    • InChI Key: SEUXZGMOSAXITB-UHFFFAOYSA-N
    • SMILES: SC1C=C(C=C(C=1O)C(C)(C)C)C(C)(C)C

Computed Properties

  • Exact Mass: 238.13926
  • Monoisotopic Mass: 238.139136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.2
  • XLogP3: 5.1

Experimental Properties

  • Density: 1.019
  • Boiling Point: 296°C at 760 mmHg
  • Flash Point: 132.8°C
  • Refractive Index: 1.537
  • PSA: 20.23

2-Mercapto-4,6-di-tert-butylphenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M252720-100mg
2-Mercapto-4,6-di-tert-butylphenol
53551-74-9
100mg
$ 201.00 2023-09-07
TRC
M252720-1g
2-Mercapto-4,6-di-tert-butylphenol
53551-74-9
1g
$ 1608.00 2023-09-07
TRC
M252720-1000mg
2-Mercapto-4,6-di-tert-butylphenol
53551-74-9
1g
$1608.00 2023-05-18
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